Cas no 1807276-17-0 (Methyl 3-cyano-4-ethyl-5-formylbenzoate)

• Product Name: Methyl 3-cyano-4-ethyl-5-formylbenzoate
• CAS No: 1807276-17-0
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5011022
• Update Time: 2025-05-24

Methyl 3-cyano-4-ethyl-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-ethyl-5-formylbenzoate

• Inchi： 1S/C12H11NO3/c1-3-11-9(6-13)4-8(12(15)16-2)5-10(11)7-14/h4-5,7H,3H2,1-2H3
• InChI Key： SESOXYQFNAGFMY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C(=C(C=O)C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2

Additional information on Methyl 3-cyano-4-ethyl-5-formylbenzoate

Methyl 3-cyano-4-ethyl-5-formylbenzoate: A Comprehensive Overview

Methyl 3-cyano-4-ethyl-5-formylbenzoate, also known by its CAS number 1807276-17-0, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano group, an ethyl group, and a formyl group. These functional groups make it a valuable intermediate in the synthesis of various bioactive molecules and specialty chemicals.

The synthesis of Methyl 3-cyano-4-ethyl-5-formylbenzoate typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling techniques. Recent studies have highlighted the efficiency of using microwave-assisted synthesis to streamline the production process, reducing reaction times and improving yields. This approach has been particularly beneficial in scaling up the production for pharmaceutical applications.

One of the most promising applications of Methyl 3-cyano-4-ethyl-5-formylbenzoate lies in its potential as a precursor for drug development. The compound's structure allows for the introduction of various substituents, enabling researchers to explore its pharmacokinetic properties and bioavailability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity, making them strong candidates for treating chronic inflammatory diseases.

In addition to its role in drug discovery, Methyl 3-cyano-4-ethyl-5-formylbenzoate has found applications in agrochemicals and specialty materials. Its ability to act as an effective herbicide has been validated in recent field trials, where it showed remarkable efficacy against broadleaf weeds without adversely affecting crop plants. This dual functionality underscores the compound's versatility and underscores its importance in both medical and agricultural sectors.

The environmental impact of synthesizing and using Methyl 3-cyano-4-ethyl-5-formylbenzoate has also been a topic of recent research. Scientists have developed greener synthesis routes that minimize the use of hazardous solvents and reduce waste generation. These eco-friendly methods align with global sustainability goals and are expected to become industry standards in the near future.

Looking ahead, the demand for Methyl 3-cyano-4-ethyl-5-formylbenzoate is projected to grow significantly due to its expanding range of applications. The compound's unique combination of functional groups continues to inspire innovative research, particularly in areas such as nanotechnology and advanced materials science. As technology advances, we can expect even more groundbreaking uses for this remarkable compound.